N-[(3S*,4R*)-1-(3-chloro-2-pyridinyl)-4-isopropyl-3-pyrrolidinyl]methanesulfonamide

• IUPAC Name: N-[(3S,4R)-1-(3-chloropyridin-2-yl)-4-propan-2-ylpyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C13H20ClN3O2S/c1-9(2)10-7-17(8-12(10)16-20(3,18)19)13-11(14)5-4-6-15-13/h4-6,9-10,12,16H,7-8H2,1-3H3/t10-,12+/m0/s1
• InChI Key: KTQKCCFXMQDPQB-CMPLNLGQSA-N
• Canonical SMILES: CC(C)C1CN(CC1NS(=O)(=O)C)C2=C(C=CC=N2)Cl
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)C)C2=C(C=CC=N2)Cl
• Molecular Formula: C13H20ClN3O2S
• Molecular Weight: 317.84 g/mol

Description

This compound is a part of a class of chemicals known for their varied biological activities and potential for drug development. Its detailed investigation encompasses synthesis methods, structural analysis, and the exploration of its physical and chemical behaviors.

Synthesis Analysis

Synthesis of related methanesulfonamide derivatives involves complex organic reactions, aimed at attaching functional groups to specific molecular frameworks. For example, the synthesis of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted compounds demonstrates the intricate steps necessary to achieve desired structural characteristics and biological activities (Watanabe et al., 1997).

Molecular Structure Analysis

The molecular structure of methanesulfonamides, including details like bond lengths, angles, and overall geometry, is crucial for understanding their chemical behavior and interaction potentials. Crystalline structures of similar compounds provide insights into their stability and reactivity, guided by hydrogen bonding and molecular conformations (Dodoff et al., 2004).

Chemical Reactions and Properties

Chemical reactions involving methanesulfonamide derivatives are diverse, including rearrangements and cross-coupling reactions, which highlight their versatility in organic synthesis. Such reactions not only expand the library of methanesulfonamide compounds but also reveal their reactivity under different chemical conditions (Králová et al., 2019).

Physical Properties Analysis

The physical properties, such as melting points, boiling points, and solubility, are determined by the compound's molecular structure. These properties are essential for predicting the behavior of methanesulfonamides in various environments and for their application in chemical syntheses and potential drug formulations.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, underpin the compound's applications in organic synthesis and potential drug discovery. Investigations into the methanesulfonamide group's ability to engage in hydrogen bonding and its influence on the molecule's overall reactivity are pivotal (Gowda et al., 2007).